Cas no 1040680-48-5 (2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide)

2-[3-(4-Ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide is a structurally complex sulfonamide derivative featuring a 1,2,4-oxadiazole core linked to a thiophene sulfonamide moiety. This compound exhibits potential as a bioactive intermediate in pharmaceutical research, particularly in the development of enzyme inhibitors or receptor modulators due to its sulfonamide and heterocyclic functionalities. The presence of ethoxy and fluoro substituents enhances its metabolic stability and binding affinity, making it suitable for structure-activity relationship (SAR) studies. Its well-defined molecular architecture allows for precise modifications, facilitating targeted drug discovery applications. The compound is typically employed in preclinical investigations, emphasizing its utility in medicinal chemistry and biochemical research.

2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide structure

1040680-48-5 structure

Product Name:2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide

CAS No:1040680-48-5

MF:C₂₁H₁₈FN₃O₄S₂

MW:459.513725757599

CID:5390714

Update Time:2025-10-28

2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 2-[3-(4-Ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methyl-3-thiophenesulfonamide
- 2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide
- Inchi： 1S/C21H18FN3O4S2/c1-3-28-17-10-4-14(5-11-17)20-23-21(29-24-20)19-18(12-13-30-19)31(26,27)25(2)16-8-6-15(22)7-9-16/h4-13H,3H2,1-2H3
- InChI Key： NUFHITKQUSVADA-UHFFFAOYSA-N
- SMILES： C1(C2ON=C(C3=CC=C(OCC)C=C3)N=2)SC=CC=1S(N(C1=CC=C(F)C=C1)C)(=O)=O

Experimental Properties

Density: 1.387±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 637.1±65.0 °C(Predicted)
pka: -2.94±0.37(Predicted)

2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3382-5795-2μmol	2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide	1040680-48-5	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3382-5795-5μmol	2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide	1040680-48-5	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3382-5795-10μmol	2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide	1040680-48-5	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3382-5795-20μmol	2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide	1040680-48-5	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3382-5795-1mg	2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide	1040680-48-5	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3382-5795-2mg	2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide	1040680-48-5	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3382-5795-3mg	2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide	1040680-48-5	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3382-5795-4mg	2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide	1040680-48-5	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3382-5795-5mg	2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide	1040680-48-5	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3382-5795-10mg	2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide	1040680-48-5	90%+	10mg	$79.0	2023-04-26

2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide Related Literature

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Additional information on 2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide

Introduction to Compound CAS No. 1040680-48-5: 2-[3-(4-Ethoxyphenyl)-1,2,4-Oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide

The compound with CAS No. 1040680-48-5, known as 2-[3-(4-Ethoxyphenyl)-1,2,4-Oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its unique structural features, which include a thiophene ring substituted with a sulfonamide group and a 1,2,4-oxadiazole moiety. The presence of these functional groups endows the molecule with versatile chemical properties and reactivity.

Recent studies have highlighted the importance of sulfonamide-containing compounds in drug discovery due to their ability to modulate enzyme activity and receptor binding. The oxadiazole ring in this compound is particularly interesting as it has been shown to enhance the stability and bioavailability of drugs. Additionally, the ethoxyphenyl group contributes to the molecule's lipophilicity, which is crucial for its ability to cross biological membranes.

One of the most promising applications of this compound lies in its potential as a therapeutic agent. Researchers have demonstrated that similar sulfonamide derivatives exhibit potent anti-inflammatory and antioxidant properties. The fluorophenyl group in this compound further enhances its pharmacokinetic profile, making it a strong candidate for drug development.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions, including cross-coupling reactions and multicomponent synthesis. These methods allow for precise control over the molecule's structure, ensuring high purity and consistency. The use of advanced catalytic systems has also enabled the efficient synthesis of this compound on a larger scale.

In terms of structural analysis, modern techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into the spatial arrangement of atoms within the molecule. These studies have revealed that the thiophene ring adopts a planar conformation, which is critical for its electronic properties.

The electronic properties of this compound are another area of active research. Computational studies using density functional theory (DFT) have shown that the molecule exhibits a high degree of conjugation across its aromatic systems. This conjugation not only influences its optical properties but also plays a key role in its reactivity towards electrophiles and nucleophiles.

Looking ahead, the integration of this compound into advanced materials such as organic semiconductors and functional polymers is an exciting possibility. Its unique electronic characteristics make it a strong candidate for applications in optoelectronics and energy storage devices.

In conclusion, CAS No. 1040680-48-5 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its complex structure and versatile functional groups position it as a valuable tool in both academic research and industrial development.